Cas no 380-44-9 (Allyl 2-Chloro-1,1,2-trifluoroethyl Ether)

• Product Name: Allyl 2-Chloro-1,1,2-trifluoroethyl Ether
• CAS No: 380-44-9
• MF: C₅H₆ClF₃O
• MW: 174.548751354218
• MDL: MFCD00039336
• CID: 303948
• PubChem ID: 2778415
• Update Time: 2025-04-23

Allyl 2-Chloro-1,1,2-trifluoroethyl Ether Chemical and Physical Properties

Names and Identifiers

• 1-Propene,3-(2-chloro-1,1,2-trifluoroethoxy)-
• ALLYL 2-CHLORO-1,1,2-TRIFLUOROETHYL ETHER
• 3-(2-chloro-1,1,2-trifluoroethoxy)prop-1-ene
• SCHEMBL12760872
• DTXSID40380914
• 2-chloro-1,1,2-trifluoroethyl allyl ether
• C5H6ClF3O
• GUOLBKNVOPIGNP-UHFFFAOYSA-N
• MFCD00039336
• 380-44-9
• AKOS006228999
• FT-0632065
• DB-049230
• Allyl 2-Chloro-1,1,2-trifluoroethyl Ether

• MDL： MFCD00039336
• Inchi： 1S/C5H6ClF3O/c1-2-3-10-5(8,9)4(6)7/h2,4H,1,3H2
• InChI Key： GUOLBKNVOPIGNP-UHFFFAOYSA-N
• SMILES： ClC(C(OCC=C)(F)F)F

Computed Properties

• Exact Mass: 174.00600
• Monoisotopic Mass: 174.0059270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.25
• Boiling Point: 109.2 °C
• Flash Point: 24.2°C
• Refractive Index: 1.369
• PSA: 9.23000
• LogP: 2.31620

Allyl 2-Chloro-1,1,2-trifluoroethyl Ether Security Information

• Hazard Statement： Irritant
• Hazardous Material transportation number：UN 3271
• Hazard Category Code： 10
• Safety Instruction： S16
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R10

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on Allyl 2-Chloro-1,1,2-trifluoroethyl Ether

Chemical Compound CAS No. 380-44-9: 1-Propene, 3-(2-chloro-1,1,2-trifluoroethoxy)

1-Propene, 3-(2-chloro-1,1,2-trifluoroethoxy), also known by its CAS number 380-44-9, is a highly specialized organic compound with significant applications in various industrial and chemical sectors. This compound is characterized by its unique structure, which combines a propene backbone with a chlorinated trifluoroethoxy group. The combination of these functional groups imparts distinctive chemical and physical properties that make it valuable in advanced chemical manufacturing processes.

The molecular structure of 1-propene is relatively simple, consisting of a three-carbon chain with a double bond between the first and second carbons. The substitution at the third carbon position with a 2-chloro-1,1,2-trifluoroethoxy group introduces significant electronic and steric effects. This substitution not only enhances the compound's stability but also contributes to its reactivity in specific chemical reactions. Recent studies have highlighted the importance of such substitutions in optimizing the performance of compounds in polymerization processes.

The synthesis of CAS No. 380-44-9 involves a multi-step process that typically begins with the preparation of the trifluoroethoxy group. This is achieved through the reaction of chlorodifluoroethylene with hydroxylamine or other suitable reagents under controlled conditions. The subsequent alkylation step introduces the propene moiety, ensuring precise placement of the substituent at the desired position on the ethoxy group. Advanced catalytic techniques have been employed to improve the efficiency and yield of this synthesis process.

In terms of physical properties, 1-propene exhibits a low boiling point due to its relatively small molecular size and lack of significant intermolecular forces. However, the presence of fluorine atoms in the trifluoroethoxy group increases the compound's stability and resistance to thermal degradation. These properties make it suitable for use in high-temperature applications or environments where thermal stability is critical.

The chemical reactivity of CAS No. 380-44-9 is primarily influenced by its functional groups. The propene moiety can undergo polymerization under appropriate conditions, while the trifluoroethoxy group can participate in nucleophilic substitution reactions. Recent research has focused on leveraging these reactivity patterns to develop novel materials with tailored properties for use in electronics, aerospace, and medical devices.

In industrial applications, this compound serves as an intermediate in the production of high-performance polymers and specialty chemicals. Its ability to act as both a monomer and a reactive intermediate makes it versatile in chemical synthesis processes. For instance, it can be polymerized to form thermoplastic elastomers that exhibit excellent mechanical properties and resistance to environmental factors.

The environmental impact of CAS No. 380-44-9 has also been a topic of recent interest among researchers. Studies have shown that while it is stable under normal conditions, it can degrade under specific environmental stressors such as UV radiation or microbial activity. Understanding its degradation pathways is crucial for developing sustainable practices in its production and use.

In conclusion, 1-propene, specifically CAS No. 380-44-9 with its unique substitution pattern, represents a significant advancement in organic chemistry. Its combination of stability, reactivity, and versatility positions it as an essential component in modern chemical manufacturing processes.